Cas no 2229049-46-9 (2,2-dimethyl-1-(3-nitro-1H-pyrazol-4-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(3-nitro-1H-pyrazol-4-yl)cyclopropan-1-amine
• CAS No: 2229049-46-9
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 6405570
• PubChem ID: 165855648
• Update Time: 2025-06-28

2,2-dimethyl-1-(3-nitro-1H-pyrazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(3-nitro-1H-pyrazol-4-yl)cyclopropan-1-amine
• 2229049-46-9
• EN300-1773098

• Inchi： 1S/C8H12N4O2/c1-7(2)4-8(7,9)5-3-10-11-6(5)12(13)14/h3H,4,9H2,1-2H3,(H,10,11)
• InChI Key： RBDZGLRWDIQLGK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=NN1)C1(CC1(C)C)N)=O

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101Ų

Additional information on 2,2-dimethyl-1-(3-nitro-1H-pyrazol-4-yl)cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2229049-46-9 and Product Name: 2,2-dimethyl-1-(3-nitro-1H-pyrazol-4-yl)cyclopropan-1-amine

Compound with the CAS number 2229049-46-9 and the product name 2,2-dimethyl-1-(3-nitro-1H-pyrazol-4-yl)cyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular framework of this compound consists of a cyclopropane ring substituted with a dimethyl group at the 2-position and an amine group at the 1-position, further functionalized with a 3-nitro-1H-pyrazol-4-yl moiety. Such structural motifs are often explored for their ability to modulate biological targets, particularly in the context of drug discovery.

The 3-nitro group in the pyrazole ring is a key feature that contributes to the compound's reactivity and potential pharmacological properties. Nitro groups are well-known for their ability to participate in redox reactions, which can be exploited in designing prodrugs or compounds that exhibit time-release mechanisms. Additionally, the presence of a nitro group can influence the electronic properties of the molecule, affecting its binding affinity to biological targets. Recent studies have highlighted the role of nitro-substituted heterocycles in developing antimicrobial and anti-inflammatory agents, suggesting that this compound may have similar therapeutic potential.

The cyclopropane ring is another critical structural element in this compound. Cyclopropanes are known for their strained three-membered ring structure, which can enhance metabolic stability and binding interactions due to their rigid conformation. In medicinal chemistry, cyclopropane-containing compounds have been investigated for their utility as bioisosteres, replacing more flexible or less stable moieties in existing drug molecules. The incorporation of a cyclopropane into the 2,2-dimethyl scaffold not only provides structural rigidity but also introduces additional hydrogen bonding opportunities, which can be crucial for optimizing binding to biological receptors.

The amine group at the 1-position of the cyclopropane ring further enhances the compound's potential as a pharmacophore. Amines are versatile functional groups that can participate in various interactions with biological targets, including hydrogen bonding, ionic interactions, and even covalent modifications. In drug design, amine-containing compounds are frequently explored due to their ability to modulate enzyme activity and receptor binding. The specific positioning of the amine group in this compound may influence its solubility, permeability across biological membranes, and overall pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2,2-dimethyl-1-(3-nitro-1H-pyrazol-4-yl)cyclopropan-1-amine with greater accuracy. Molecular docking studies have shown that this compound may interact with several protein targets relevant to inflammatory diseases and cancer. For instance, preliminary simulations suggest that the nitro group and pyrazole moiety could bind to active sites on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammatory pathways. Additionally, the rigid cyclopropane ring may stabilize interactions with flexible regions of target proteins, potentially improving drug efficacy.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate activity against certain inflammatory markers, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis or inflammatory bowel disease. The 3-nitro group appears to play a significant role in these interactions, possibly through redox-mediated mechanisms that modulate signaling pathways involved in inflammation. Furthermore, the compound's ability to cross cell membranes efficiently has been noted, which is essential for achieving therapeutic concentrations at target sites.

The synthesis of 2,2-dimethyl-1-(3-nitro-1H-pyrazol-4-yl)cyclopropan-1-amine presents unique challenges due to its complex structural features. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in catalytic methods have recently enabled more efficient synthesis of nitro-substituted heterocycles, which could streamline production processes for this compound. Additionally, green chemistry principles are being increasingly applied to reduce waste and improve sustainability in pharmaceutical synthesis.

The future development of this compound will likely focus on optimizing its pharmacological properties through structure-based drug design. By modifying substituents such as the nitro group or exploring different cyclopropane derivatives, researchers aim to enhance potency, selectivity, and bioavailability. Collaborative efforts between experimental chemists and computational biologists will be crucial in identifying promising analogs and evaluating their potential as lead compounds for new therapies.

Overall,2,2-dimethyl-1-(3-nitro-1H-pyrazol-4-y)cyclopropane-l-am ine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with recent advancements in drug discovery technologies position it as a valuable tool for developing novel treatments targeting various diseases. As research continues，this compound holds significant promise for contributing to advancements in medicinal chemistry and therapeutic interventions.